Cas no 317815-83-1 (Thiencarbazone-methyl)

• Product name: Thiencarbazone-methyl
• CAS No: 317815-83-1
• MF: C₁₂H₁₄N₄O₇S₂
• MW: 390.392159938812
• MDL: MFCD15146774
• CID: 1452928
• PubChem ID: 329754297

Thiencarbazone-methyl Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(3-methoxy-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)carbonyl]sulfamoyl}-5-methylthiophene-3-carboxylate
• 3-thiophe<wbr>
• Methyl 4-<wbr>
• LogP
• methyl 4-[(3-methoxy-4-methyl-5-oxo-1,2,4-triazole-1-carbonyl)sulfamoyl]-5-methylthiophene-3-carboxylate
• Thiencarbazone-methyl
• DTXSID0058275
• Q27252628
• UNII-1MX00PIM4H
• Thiencarbazone-methyl 100 microg/mL in Acetonitrile
• Adengo
• 6R5
• SCHEMBL114711
• CHEBI:145500
• METHYL 4-((((4,5-DIHYDRO-3-METHOXY-4-METHYL-5-OXO-1H-1,2,4-TRIAZOL-1-YL)CARBONYL)AMINO)SULFONYL)-5-METHYL-3-THIOPHENECARBOXYLATE
• BYH 18636
• 3-Thiophenecarboxylic acid, 4-[[[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carbonyl]amino]sulfonyl]-5-methyl-, methyl ester
• Celsius
• methyl 4-[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carboxamidosulfonyl]-5-methylthiophene-3-carboxylate
• 3-[N-[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazole-1-yl)carbonyl]sulfamoyl]-2-methyl-4-thiophenecarboxylic acid methyl ester
• Velocity
• NS00005087
• Capreno
• methyl 4-{[(3-methoxy-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carbonyl)amino]sulfonyl}-5-methylthiophene-3-carboxylate
• Thiencarbazone-methyl [ISO]
• Methyl 4-[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carbonylsulfamoyl]-5-methylthiophene-3-carboxylate
• 1MX00PIM4H
• methyl 4-({[(3-methoxy-4-methyl-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl)carbonyl]amino}-sulfonyl)-5-methylthiophene-3-carboxylate
• Methyl 4-(N-(3-methoxy-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carbonyl)sulfamoyl)-5-methylthiophene-3-carboxylate
• Corvus
• 317815-83-1
• methyl 4-[[[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1h-1,2,4-triazol-1-yl)carbonyl]amino]sulfonyl]-5-methyl-3-thiophenecarboxylate
• METHYL 4-((4,5-DIHYDRO-3-METHOXY-4-METHYL-5-OXO-1H-1,2,4-TRIAZOL-1-YL)CARBONYLSULFAMOYL)-5-METHYLTHIOPHENE-3-CARBOXYLATE
• EN300-18799547
• Thiencarbazone-methyl, PESTANAL(R), analytical standard
• Methyl 4-[(3-Methoxy-4-Methyl-5-Oxidanylidene-1,2,4-Triazol-1-Yl)carbonylsulfamoyl]-5-Methyl-Thiophene-3-Carboxylate
• Autumn
• methyl 4-(((3-methoxy-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)carbonyl)sulfamoyl)-5-methylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4-((((4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carbonyl)amino)sulfonyl)-5-methyl-, methyl ester
• 3-(N-((4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazole-1-yl)carbonyl)sulfamoyl)-2-methyl-4-thiophenecarboxylic acid methyl ester
• methyl 4-((4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carboxamidosulfonyl)-5-methylthiophene-3-carboxylate
• DTXCID3032094

• MDL： MFCD15146774
• Inchi： InChI=1S/C12H14N4O7S2/c1-6-8(7(5-24-6)9(17)22-3)25(20,21)14-10(18)16-12(19)15(2)11(13-16)23-4/h5H,1-4H3,(H,14,18)
• InChI Key： XSKZXGDFSCCXQX-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CS1)C(=O)OC)S(=O)(=O)NC(=O)N2C(=O)N(C(=N2)OC)C

Computed Properties

• Exact Mass: 390.03052
• Monoisotopic Mass: 390.03039115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 134.68

Thiencarbazone-methyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Additional information on Thiencarbazone-methyl

Thiencarbazone-Methyl: A Comprehensive Overview

Thiencarbazone-methyl, identified by the CAS number 317815-83-1, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses across multiple domains, including agriculture, pharmaceuticals, and materials science. Recent studies have shed light on its structural characteristics, functional properties, and innovative applications, making it a topic of ongoing research and development.

The chemical structure of thiencarbazone-methyl is characterized by a thiophene ring fused with a carbazole moiety, which contributes to its distinct electronic and optical properties. This structure enables the compound to exhibit strong fluorescence under specific conditions, making it a promising candidate for applications in sensing technologies and bioimaging. Researchers have explored its ability to detect metal ions and organic molecules with high sensitivity, leveraging its fluorescence quenching properties for analytical purposes.

In the agricultural sector, thiencarbazone-methyl has been investigated as a potential herbicide due to its ability to inhibit the growth of certain weeds without adversely affecting crops. Field trials have demonstrated its efficacy in controlling problematic species while maintaining crop health, which could reduce reliance on more environmentally harmful pesticides. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The pharmaceutical industry has also taken notice of thiencarbazone-methyl, particularly for its potential in drug delivery systems. Studies have shown that the compound can be incorporated into nanocarriers to enhance drug targeting and release mechanisms. Its biocompatibility and ability to encapsulate hydrophobic drugs make it a valuable component in developing advanced therapeutic agents for treating various diseases, including cancer.

Recent advancements in materials science have highlighted the use of thiencarbazone-methyl in organic electronics. Its semiconducting properties make it suitable for use in thin-film transistors and flexible electronics, contributing to the development of next-generation devices with improved performance and durability. Researchers are exploring ways to optimize its electronic characteristics further, potentially leading to breakthroughs in display technologies and energy-efficient circuits.

The environmental impact of thiencarbazone-methyl has also been a focus of recent studies. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use in various applications does not pose risks to ecosystems or human health. Preliminary findings suggest that under controlled conditions, the compound can degrade into non-toxic byproducts, but further research is needed to fully understand its long-term environmental effects.

In conclusion, thiencarbazone-methyl, with its CAS number 317815-83-1, represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties continue to inspire innovative research, driving advancements in agriculture, pharmaceuticals, electronics, and environmental science. As ongoing studies uncover new potentials for this compound, it holds promise for addressing some of the most pressing challenges in modern technology and sustainability.